Cas no 2097896-90-5 (1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one)

1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one is a specialized heterocyclic compound featuring a pyridine and piperazinone core, functionalized with a 3-(trifluoromethyl)phenylacetyl group. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyridine and piperazinone moieties provide sites for further derivatization. This compound may serve as an intermediate in synthesizing pharmacologically active agents, with applications in targeting CNS disorders or enzyme modulation. Its well-defined synthetic route ensures reproducibility, making it suitable for research in drug discovery and development.
1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one structure
2097896-90-5 structure
Product Name:1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one
CAS No:2097896-90-5
MF:C18H16F3N3O2
MW:363.33375453949
CID:5467760
Update Time:2025-05-20

1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one
    • 1-pyridin-3-yl-4-[2-[3-(trifluoromethyl)phenyl]acetyl]piperazin-2-one
    • 1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one
    • Inchi: 1S/C18H16F3N3O2/c19-18(20,21)14-4-1-3-13(9-14)10-16(25)23-7-8-24(17(26)12-23)15-5-2-6-22-11-15/h1-6,9,11H,7-8,10,12H2
    • InChI Key: CSGSRZNKEALPTM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(N1CC(N(C2C=NC=CC=2)CC1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 363.11946125 g/mol
  • Monoisotopic Mass: 363.11946125 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 363.3
  • XLogP3: 2
  • Topological Polar Surface Area: 53.5

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Additional information on 1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one

Comprehensive Overview of 1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one (CAS No. 2097896-90-5)

The compound 1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one (CAS No. 2097896-90-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring and a trifluoromethylphenyl moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. The 1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one scaffold aligns with this trend, as its modular design allows for fine-tuning of pharmacological properties. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers explore how subtle changes to its structure can enhance binding affinity or selectivity.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one?" Preliminary studies suggest its relevance in neurodegenerative diseases and inflammatory disorders, owing to its ability to interact with key signaling pathways. Additionally, its trifluoromethyl group enhances metabolic stability, a feature highly valued in drug design.

The synthesis of 1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one involves multi-step organic reactions, including amide coupling and cyclization processes. Chemists often optimize reaction conditions to improve yield and purity, as these factors are critical for subsequent biological testing. The compound's CAS No. 2097896-90-5 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among researchers.

From an SEO perspective, keywords like "piperazin-2-one derivatives", "trifluoromethylphenyl compounds", and "pyridine-based drug candidates" are frequently associated with this molecule. These terms reflect the growing interest in heterocyclic chemistry and its role in modern drug development. Furthermore, discussions around AI-driven drug discovery often highlight compounds like this as examples of how computational tools can accelerate the identification of promising leads.

In summary, 1-(Pyridin-3-yl)-4-{2-[3-(trifluoromethyl)phenyl]acetyl}piperazin-2-one represents a fascinating area of research at the intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation, with implications for treating a range of medical conditions. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the next generation of targeted therapies.

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